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Compound of Interest

Compound Name: 4-Dodecylphenol

Cat. No.: B094205 Get Quote

Essential Safety and Handling Guide for 4-
Dodecylphenol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 4-Dodecylphenol, a
compound that demands rigorous safety protocols due to its hazardous properties. Adherence

to these procedures is essential for ensuring personal safety and environmental protection.

Understanding the Hazards
4-Dodecylphenol is a hazardous substance that can cause severe skin burns, and serious eye

damage, and is suspected of damaging fertility or the unborn child.[1][2] It is also very toxic to

aquatic life with long-lasting effects.[1][2] Understanding these risks is the first step in safe

handling.

Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage / Eye

Irritation
1

H318: Causes serious eye

damage

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Hazardous to the Aquatic

Environment (Acute)
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects

Source: ChemicalBook, Sigma-Aldrich, ECHA[1][2]

Physical and Chemical Properties:

Property Value

Molecular Formula C₁₈H₃₀O

Molecular Weight 262.43 g/mol

Form Viscous liquid

Boiling Point 310-335 °C

Density 0.94 g/mL at 25 °C

Flash Point 113 °C (closed cup)

Source: Sigma-Aldrich

Personal Protective Equipment (PPE)
The correct selection and use of PPE are non-negotiable when handling 4-Dodecylphenol.
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Required PPE:

Body Part Protection Specification

Hands Chemical-resistant gloves
Nitrile rubber, Butyl rubber.

Inspect gloves before use.

Eyes/Face
Safety glasses with side-

shields or face shield

Ensure a complete seal

around the eyes.

Body Protective clothing
Lab coat, chemical-resistant

apron, or coveralls.

Respiratory Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge and N95

particulate filter where

ventilation is inadequate or for

spill cleanup.

Source: ChemicalBook, Sigma-Aldrich[1]

Safe Handling and Storage Procedures
Handling:

Ventilation: Always handle 4-Dodecylphenol in a well-ventilated area, preferably in a

chemical fume hood.[1]

Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1]

Aerosol and Dust Prevention: Avoid the formation of aerosols and dust.[1]

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools to

prevent electrostatic discharge.[1]

Storage:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.
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Security: Store in a locked cabinet or area accessible only to authorized personnel.[1]

Incompatibilities: Store away from strong oxidizing agents.

Emergency Procedures
Immediate and correct response in an emergency is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Eye Contact

Immediately rinse with water for at least 15

minutes, holding eyelids open. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Source: ChemicalBook[1]

Spill Response Workflow:
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Immediate Actions Assess the Spill Containment & Cleanup Post-Cleanup

Evacuate Immediate Area Alert Others & Supervisor Remove Ignition Sources Assess Spill Size & Risk Don Appropriate PPEIf spill is manageable Contain Spill with Absorbent Material Collect Residue into Labeled Waste Container Decontaminate Spill Area Dispose of Waste According to Regulations Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Dodecylphenol spill.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

Waste Classification: 4-Dodecylphenol and any contaminated materials (e.g., absorbent

pads, PPE) must be treated as hazardous waste.

Containerization: Collect waste in a designated, labeled, and sealed container.

Disposal Vendor: Dispose of the waste through a licensed professional waste disposal

service. Do not dispose of it down the drain or in regular trash.

By strictly following these guidelines, you can minimize the risks associated with handling 4-
Dodecylphenol and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094205#personal-protective-equipment-for-handling-
4-dodecylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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